Cas no 2229134-61-4 (3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-3-methylbutanoic acid)

• Product Name: 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-3-methylbutanoic acid
• CAS No: 2229134-61-4
• MF: C₁₂H₁₇NO₄
• MW: 239.267683744431
• CID: 5846740
• PubChem ID: 165683662
• Update Time: 2025-06-13

3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-3-methylbutanoic acid
• 2229134-61-4
• 3-[5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl]-3-methylbutanoic acid
• EN300-1998410

• Inchi： 1S/C12H17NO4/c1-12(2,7-10(14)15)9-6-5-8(13(9)3)11(16)17-4/h5-6H,7H2,1-4H3,(H,14,15)
• InChI Key： XFEFOVGMGJIADU-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C1=CC=C(C(=O)OC)N1C)=O

Computed Properties

• Exact Mass: 239.11575802g/mol
• Monoisotopic Mass: 239.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 68.5Ų

Additional information on 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-3-methylbutanoic acid

Research Brief on 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-3-methylbutanoic acid (CAS: 2229134-61-4)

Recent studies on 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-3-methylbutanoic acid (CAS: 2229134-61-4) have highlighted its potential as a key intermediate in the synthesis of novel bioactive compounds. This compound, characterized by its unique pyrrole and butanoic acid moieties, has garnered attention for its role in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The structural features of this molecule make it a versatile scaffold for further chemical modifications aimed at enhancing pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways and biological activities of derivatives based on 2229134-61-4. Researchers employed a combination of computational modeling and in vitro assays to evaluate the compound's interactions with target enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). The results indicated that modifications at the methoxycarbonyl group could significantly alter the compound's binding affinity and selectivity, suggesting potential applications in inflammatory and neurological disorders.

In another recent investigation, the compound was utilized as a precursor for the development of prodrugs with improved bioavailability. The study, featured in Bioorganic & Medicinal Chemistry Letters, demonstrated that esterification of the butanoic acid moiety led to enhanced membrane permeability and metabolic stability. These findings underscore the importance of 2229134-61-4 in optimizing drug delivery systems, particularly for orally administered therapeutics.

Further research has also explored the compound's role in agrochemical applications. A 2024 report in Pest Management Science highlighted its efficacy as a scaffold for designing environmentally friendly pesticides. The study revealed that derivatives of 2229134-61-4 exhibited potent insecticidal activity against common crop pests while maintaining low toxicity to non-target organisms. This dual functionality positions the compound as a promising candidate for sustainable agricultural practices.

In conclusion, 3-5-(methoxycarbonyl)-1-methyl-1H-pyrrol-2-yl-3-methylbutanoic acid (CAS: 2229134-61-4) represents a multifaceted tool in both pharmaceutical and agrochemical research. Its structural versatility and demonstrated biological activities make it a valuable asset for future drug discovery and development efforts. Ongoing studies are expected to further elucidate its potential in addressing unmet medical and agricultural needs.